N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide
Description
“N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide” is a chemical compound . It is also known as Dutasteride . Dutasteride is a synthetic 4-azasteroid . It is a selective inhibitor of both the type 1 and type 2 isoforms of steroid 5α-reductase (5AR), an intracellular enzyme that converts testosterone to 5α-dihydrotestosterone (DHT) .
Synthesis Analysis
The synthesis of “N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide” involves several steps. According to a patent, the 17β-carboxylic acid is treated with mesyl chloride or pivaloyl chloride in the presence of DBU. The obtained mixed anhydride is converted into the amide by reaction with 2,5-bis (trifluoromethyl)-aniline in the presence of a Lewis acid catalyst .Molecular Structure Analysis
The molecular structure of “N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide” is complex. The empirical formula of dutasteride is C27H30F6N2O2, representing a molecular weight of 528.5 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide” are complex and involve several steps. The process involves the treatment of the 17β-carboxylic acid with mesyl chloride or pivaloyl chloride, followed by the reaction with 2,5-bis (trifluoromethyl)-aniline .Physical And Chemical Properties Analysis
Dutasteride is a white to pale yellow powder with a melting point of 242° to 250°C. It is soluble in ethanol (44 mg/mL), methanol (64 mg/mL) and polyethylene glycol 400 (3 mg/mL), but it is insoluble in water .Mechanism of Action
Dutasteride works by blocking both isoforms of 5α-reductase enzymes in a potent, selective, and irreversible manner . Type I and II 5α-reductase enzymes convert testosterone into dihydrotestosterone (DHT), a primary hormonal mediator that plays a role in the development and enlargement of the prostate gland .
Safety and Hazards
properties
IUPAC Name |
(1S,3aS,3bS,5aR,9aR,9bS,11aS)-N,N-diethyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H36N2O2/c1-5-25(6-2)21(27)18-9-8-16-15-7-10-19-23(4,14-12-20(26)24-19)17(15)11-13-22(16,18)3/h12,14-19H,5-11,13H2,1-4H3,(H,24,26)/t15-,16-,17-,18+,19+,22-,23+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJUQMZALXVFLHF-NUSLZGIJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCC2C1(CCC3C2CCC4C3(C=CC(=O)N4)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C=CC(=O)N4)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H36N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50919153 |
Source
|
| Record name | N,N-Diethyl-2-hydroxy-4a,6a-dimethyl-4b,5,6,6a,7,8,9,9a,9b,10,11,11a-dodecahydro-4aH-indeno[5,4-f]quinoline-7-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50919153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide | |
CAS RN |
92472-70-3 |
Source
|
| Record name | N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0092472703 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N-Diethyl-2-hydroxy-4a,6a-dimethyl-4b,5,6,6a,7,8,9,9a,9b,10,11,11a-dodecahydro-4aH-indeno[5,4-f]quinoline-7-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50919153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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